N-Methyl-N-[2-[(2-morpholin-4-ylphenyl)methylamino]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-[(2-morpholin-4-ylphenyl)methylamino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C17H23N3O3/c1-3-17(22)19(2)13-16(21)18-12-14-6-4-5-7-15(14)20-8-10-23-11-9-20/h3-7H,1,8-13H2,2H3,(H,18,21)
• InChI Key: FTYAUQPQCVIWKM-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)NCC1=CC=CC=C1N2CCOCC2)C(=O)C=C
• Molecular Formula: C17H23N3O3
• Molecular Weight: 317.4 g/mol

Description

The compound is a complex organic molecule that likely contains a morpholine ring, which is a common feature in many pharmaceuticals. Morpholine is a heterocyclic organic compound, featuring both amine and ether functional groups.

Synthesis Analysis

While specific synthesis methods for this compound are not available, morpholine itself can be produced by the reaction of diethylene glycol with ammonia under pressure.

Mechanism of Action

The mechanism of action would depend on the specific use of the compound. For instance, many drugs containing a morpholine ring work by interacting with biological amine receptors.

Safety and Hazards

Morpholine is classified as a hazardous substance, with potential health hazards including skin and eye irritation, respiratory irritation, and harm to the aquatic environment.

Future Directions

The future directions would depend on the specific applications of the compound. Morpholine and its derivatives continue to be of interest in pharmaceutical research due to their versatile chemical properties.